Cas no 111880-37-6 (N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide dihydrochloride)

• Product Name: N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide dihydrochloride
• CAS No: 111880-37-6
• MF: C₂₄H₂₂Cl₂N₄O₃S
• MW: 517.427482128143
• CID: 1199546
• PubChem ID: 183369
• Update Time: 2025-04-20

N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzo[b][1,7]phenanthrolin-7-ylamino)-3-methoxyphenyl]methanesulfonamide dihydrochloride
• DTXSID30149759
• 111880-37-6
• 4-(7-Benzo(b)-1,7-phenanthrolinylamino)-3-methoxymethanesulfonanilide dihydrochloride hemihydrate

• Inchi： 1S/C24H20N4O3S.2ClH/c1-31-22-14-15(28-32(2,29)30)9-11-21(22)27-24-17-6-3-4-8-20(17)26-23-16-7-5-13-25-19(16)12-10-18(23)24;;/h3-14,28H,1-2H3,(H,26,27);2*1H
• InChI Key： JZRIXZCOWVDUIK-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(NC1C=CC(=C(C=1)OC)NC1C2C=CC=CC=2N=C2C3C=CC=NC=3C=CC=12)(=O)=O

Computed Properties

• Exact Mass: 516.07926
• Monoisotopic Mass: 516.0789671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 93.21